Undecafluoro(heptafluoropropyl)cyclohexane

• IUPAC Name: 1,1,2,2,3,3,4,4,5,5,6-undecafluoro-6-(1,1,2,2,3,3,3-heptafluoropropyl)cyclohexane
• InChI: InChI=1S/C9F18/c10-1(4(15,16)8(23,24)9(25,26)27)2(11,12)5(17,18)7(21,22)6(19,20)3(1,13)14
• InChI Key: ITPKQVFBLQIXLT-UHFFFAOYSA-N
• Canonical SMILES: C1(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F
• Molecular Formula: C9F18
• DSSTOX Substance ID: DTXSID50515856
• Molecular Weight: 450.07 g/mol
• CAS No.: 374-59-4

Description

Undecafluoro(heptafluoropropyl)cyclohexane is a useful research compound. Its molecular formula is C9F18 and its molecular weight is 450.07 g/mol. The purity is usually 95%.
The exact mass of the compound Perfluoro(propylcyclohexane) is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorinated Heterocycles Synthesis

Perfluoro(1,2-epoxycyclohexane), a compound related to Perfluoro(propylcyclohexane), is used in synthesizing fluorinated heterocycles. This process involves reacting with bifunctional nucleophiles to produce various derivatives such as fluorinated benzimidazole and phenazine (Filyakova et al., 2014).

Electrochemical Fluorination

Perfluoro(propylcyclohexane) and its derivatives can be obtained through electrochemical fluorination (ECF) of various heterocyclic compounds. The yields of perfluoro derivatives from this method can reach up to 45%. The study also discusses the crystal and molecular structures of these perfluorinated compounds (Meinert, 1994).

Solvent Interactions in Fluorous Systems

Mixtures of chloroform and perfluoro(methylcyclohexane), closely related to perfluoro(propylcyclohexane), have been studied for their use as solvents in fluorous biphasic systems. These mixtures exhibit unique phase behavior and solvent interactions, useful in various chemical processes (Gerig, 2005).

Blood Monitoring in Medical Research

Perfluorocarbon compounds, which include perfluoro(propylcyclohexane) derivatives, have been studied for their trace measurement in blood using headspace-gas chromatography-tandem mass spectrometry. This research is significant in medical fields, including doping and sports misuse monitoring (Giuliani et al., 2015).

Plasma Polymerization for Surface Modification

Perfluoro(propylcyclohexane) has been used in plasma polymerization processes to modify the surface characteristics of materials like ethylene propylene diene terpolymer. This process affects the deposition kinetics, morphology, and surface energy of the films created (Tran et al., 2005).

Synthesis of Perfluorobicyclic Ethers

Perfluoro(propylcyclohexane) and its analogs are involved in the synthesis of perfluorobicyclic ethers through electrochemical fluorination of carboxylic acids. This method yields various perfluorinated products essential in advanced chemical synthesis (Abe et al., 1983).

Mid-Infrared Sensor Development

Perfluorocarbon-based compounds, including perfluoro(propylcyclohexane), have been the focus of studies developing mid-infrared sensors for determining their concentration in aquatic systems. This research is crucial for environmental monitoring and geosequestration purposes (Rauh et al., 2014).

Mechanism of Action

Perfluorocarbons (PFCs) are fascinating compounds with a huge capacity to dissolve gases, where the respiratory gases are of special interest for current investigations. Although largely chemically and biologically inert, pure PFCs are not suitable for injection into the vascular system.

Safety and Hazards

Avoid all personal contact, including inhalation. Wear protective clothing when risk of exposure occurs. Use in a well-ventilated area. Avoid contact with moisture. Avoid contact with incompatible materials. When handling, DO NOT eat, drink or smoke.

Future Directions

There is a large-scale research effort by the US Environmental Protection Agency and other federal agencies underway for a better understanding of per- and polyfluoroalkyl substances exposures. Developing sustainable alternatives for removing PFAS from contaminated soil and water has attracted more attention from policymakers and scientists worldwide under various conditions.